4'-(9-Acridinylamino)-3'-methoxyethanesulfonanilide methanesulfonate

• CAS No.: 59988-01-1
• Molecular Formula: C23H25N3O6S2
• Molecular Weight: 503.6 g/mol
• IUPAC Name: N-[4-(acridin-9-ylamino)-3-methoxyphenyl]ethanesulfonamide;methanesulfonic acid
• InChI: InChI=1S/C22H21N3O3S.CH4O3S/c1-3-29(26,27)25-15-12-13-20(21(14-15)28-2)24-22-16-8-4-6-10-18(16)23-19-11-7-5-9-17(19)22;1-5(2,3)4/h4-14,25H,3H2,1-2H3,(H,23,24);1H3,(H,2,3,4)
• InChI Key: HPURJIOSFDKFBF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC(=C(C=C1)NC2=C3C=CC=CC3=NC4=CC=CC=C42)OC.CS(=O)(=O)O

Description

NSC243928 mesylate is a small molecule that has garnered attention for its potential anticancer properties. It binds to human lymphocyte antigen 6, a cell growth inhibitor, and induces cell death in triple-negative breast cancer cells in a LY6K-dependent manner .

Preparation Methods

The synthetic routes and reaction conditions for NSC243928 mesylate are not extensively detailed in the available literature. it is known that the compound is available for research purposes and can be synthesized and stored under specific conditions

Chemical Reactions Analysis

NSC243928 mesylate undergoes several types of chemical reactions, primarily focusing on its interaction with cancer cells. It induces cell surface calreticulin expression, indicative of immunogenic cell death, at micromolar concentrations . The compound’s interaction with human lymphocyte antigen 6 leads to cell death in triple-negative breast cancer cells . The major products formed from these reactions are dead cancer cells, which is the desired outcome in cancer treatment research.

Scientific Research Applications

NSC243928 mesylate has several scientific research applications, particularly in the field of cancer research. It has been shown to induce cell death in triple-negative breast cancer cells and generate anti-tumor immune responses in mouse mammary tumor models . The compound’s ability to alter the tumor microenvironment and increase immune cell infiltration makes it a promising candidate for further study in immuno-oncology drug development .

Mechanism of Action

The mechanism of action of NSC243928 mesylate involves its binding to human lymphocyte antigen 6, which leads to the inhibition of cell growth and induction of cell death in cancer cells . The compound induces immunogenic cell death by increasing the expression of cell surface calreticulin and reducing the levels of myeloid-derived suppressor cells in the peripheral blood . This results in an enhanced anti-tumor immune response, making NSC243928 mesylate a potential candidate for cancer immunotherapy .

Comparison with Similar Compounds

NSC243928 mesylate is unique in its ability to induce cell death in a LY6K-dependent manner, which sets it apart from other anticancer agents . Similar compounds include other small molecules that target human lymphocyte antigen 6 or induce immunogenic cell death in cancer cells. NSC243928 mesylate’s specific interaction with LY6K and its ability to generate a robust anti-tumor immune response make it a distinctive and valuable compound in cancer research .